Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21333361 Isobutyl 5-chloro-2,2-dimethylvalerate 109232-37-3 C11H21ClO2
VC21335156 (2S,5S)-2-methylspiro[1,3-oxathiolane-5,3'-1-azabicyclo[2.2.2]octane] 3-oxide 124751-36-6 C10H17NO2S
VC21333059 (1-Cyanocyclohexyl)acetic acid 133481-09-1 C9H13NO2
VC21333398 Methyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate 139481-44-0 C25H21N3O3
VC21333371 Febuxostat impurity 8 144060-62-8 C16H17NO4S
VC21333359 Diclofenac methyl ester 15307-78-5 C15H13Cl2NO2
VC21334485 2-Propanol, 1,3-bis(o-methoxyphenoxy)- 16929-60-5 C17H20O5
VC21335149 Radafaxine 192374-14-4 C13H18ClNO2
VC21333225 (R)-Amino-N-benzyl-3-methoxypropionamide 196601-69-1 C11H16N2O2
VC21335183 4-Amino-3-chloropyridine 19798-77-7 C5H5ClN2
VC21333243 1-Phenyl-3-ethoxy-5-methyl-1H-pyrazole 300543-31-1 C12H14N2O
VC21335145 Bupropion hydrochloride 31677-93-7 C13H19Cl2NO
VC21333355 Benzo[a]pyrene-7,8-oxide 36504-65-1 C20H12O
VC21335142 N-(3-Chloro-4-hydroxyphenyl)acetamide 3964-54-3 C8H8ClNO2
VC21334137 Methyl-[3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenylidene)propyl]azanium;chloride 438-59-5 C19H20ClN
VC21333238 4'-Chloroacetanilide 539-03-7 C8H8ClNO
VC21333240 3-(Methyl(pentyl)amino)propanoic acid hydrochloride 625120-81-2 C9H20NO2Cl
VC21333369 24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone 63556-15-0 C62H113N11O13
VC21334677 Cefetamet 65052-63-3 C14H15N5O5S2
VC21333367 2,2'-Azanediylbis(N-(2,6-dimethylphenyl)acetamide) 745798-07-6 C20H27ClN3O2
VC21334694 Norcyclizine 841-77-0 C17H20N2
VC21334746 2-Methyl-1-nitroso-2,3-dihydro-1H-indole 85440-79-5 C9H10N2O
VC21333406 2-Propenamide, 2-(acetylamino)-N-(phenylmethyl)- 86921-49-5 C12H14N2O2
VC21335161 Choline Bitartrate 87-67-2 C5H14NO.C4H5O6
C9H19NO7
VC21333390 4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole 871550-15-1 C15H14FN9O